Cas no 1633-90-5 (hexane-3-thiol)
hexane-3-thiol structure
hexane-3-thiol Properties
Names and Identifiers
-
- 3-Hexanethiol
- hexane-3-thiol
- 3-Mercaptohexane
- 3-HEXANETHIOL 97%
- EINECS 216-650-5
- AKOS006273812
- 6YD4K9T3DN
- DTXSID80936813
- 1633-90-5
- Hexane-3-thiol
- EN300-189975
- FEMA NO. 4782, 3-
- VOIGMFQJDZTEKW-UHFFFAOYSA-N
- (+/-)-3-HEXANETHIOL
- NS00048432
- 3-hexanthiol
- SCHEMBL24770
- UNII-6YD4K9T3DN
- 1-Ethylbutyl hydrosulfide #
- 3-HEXANETHIOL
- +Expand
-
- VOIGMFQJDZTEKW-UHFFFAOYSA-N
- InChI=1S/C6H14S/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3
- CCC(S)CCC
Computed Properties
- 118.08172
- 1
- 1
- 3
- 118.082
- 7
- 35.2
- 0
- 0
- 1
- 0
- 0
- 1
- 2.7
- 1A^2
Experimental Properties
- 0
- 1.4496
- 150.86°C (estimate)
- -113.76°C (estimate)
- 29.5°C
- 0.8408 (estimate)
hexane-3-thiol Related Literature
-
1. 323. Reversible formation and solvolysis of tertiary alkyl sulphides in acetic acid–perchloric acidM. E. Cain,M. B. Evans,D. F. Lee J. Chem. Soc. 1962 1694
-
Liane M. Rossi,Jhonatan L. Fiorio,Marco A. S. Garcia,Camila P. Ferraz Dalton Trans. 2018 47 5889
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